2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[3-[(Z)-N-[(4-methoxybenzoyl)amino]-C-methylcarbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C23H20FN3O3/c1-15(26-27-22(28)16-10-12-19(30-2)13-11-16)17-6-5-7-18(14-17)25-23(29)20-8-3-4-9-21(20)24/h3-14H,1-2H3,(H,25,29)(H,27,28)/b26-15-
• InChI Key: SXMUPPSOINYQCC-YSMPRRRNSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)OC)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)OC)/C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C23H20FN3O3
• Molecular Weight: 405.4 g/mol

Description

2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide is a chemical compound that belongs to the class of benzamides. It is a synthetic molecule that has been widely studied for its potential therapeutic applications.

Scientific Research Applications

2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In particular, it has been found to inhibit the activity of the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is involved in the production of cortisol. This inhibition can lead to a reduction in inflammation and a decrease in the risk of developing type 2 diabetes.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide involves the inhibition of 11β-HSD1. This enzyme is responsible for the conversion of inactive cortisone to active cortisol. By inhibiting this enzyme, the levels of cortisol in the body are reduced, which can lead to a decrease in inflammation and a reduction in the risk of developing type 2 diabetes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide have been studied extensively. It has been shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as IL-6 and TNF-α. It has also been found to have anti-cancer properties by inhibiting the growth of cancer cells. Additionally, it has been shown to have anti-diabetic effects by reducing insulin resistance and improving glucose tolerance.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide in lab experiments is its ability to inhibit 11β-HSD1, which can lead to a reduction in inflammation and a decrease in the risk of developing type 2 diabetes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide. One direction is to further investigate its anti-inflammatory properties and its potential use in treating inflammatory diseases such as rheumatoid arthritis. Another direction is to study its anti-cancer properties and its potential use in cancer therapy. Additionally, there is a need to develop more efficient synthesis methods for this compound to improve its solubility and make it more accessible for lab experiments.

Synthesis Methods

The synthesis of 2-fluoro-N-{3-[N-(4-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide involves the reaction of 4-methoxybenzoylhydrazine and 2-fluoro-N-(3-nitrophenyl)benzamide in the presence of a reducing agent such as tin(II) chloride. This reaction leads to the formation of the desired compound with a yield of around 70%.